Cas no 40710-43-8 (1-Pentacontanol)

• Product Name: 1-Pentacontanol
• CAS No: 40710-43-8
• MF: C₅₀H₁₀₂O
• MW: 719.34429693222
• CID: 2667712
• PubChem ID: 545594
• Update Time: 2025-04-21

1-Pentacontanol Chemical and Physical Properties

Names and Identifiers

• pentacontan-1-ol
• 1-Pentacontanol
• RJ0ZGV102N
• Acalyphol
• N-Pentacontanol
• HO(CH2)50H
• Q27288140
• DTXCID30116188
• SCHEMBL5497044
• 40710-43-8
• DTXSID90193697
• UNII-RJ0ZGV102N

• Inchi： 1S/C50H102O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-34-35-36-37-38-39-40-41-42-43-44-45-46-47-48-49-50-51/h51H,2-50H2,1H3
• InChI Key： LDCJGXVGWOTHSW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCO

Computed Properties

• Exact Mass: 718.79306787 g/mol
• Monoisotopic Mass: 718.79306787 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 51
• Rotatable Bond Count: 48
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 25.7
• Topological Polar Surface Area: 20.2
• Molecular Weight: 719.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols